Cas no 2320142-77-4 (2-(4-ethoxyphenyl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one)

• Product Name: 2-(4-ethoxyphenyl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one
• CAS No: 2320142-77-4
• MF: C₁₉H₂₈N₂O₂S
• MW: 348.502823829651
• CID: 5338737
• Update Time: 2025-10-30

2-(4-ethoxyphenyl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-1-(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)ethan-1-one
• 2-(4-ethoxyphenyl)-1-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]ethanone
• 2-(4-ethoxyphenyl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one

• Inchi： 1S/C19H28N2O2S/c1-2-23-18-6-4-16(5-7-18)14-19(22)21-10-3-9-20(11-12-21)17-8-13-24-15-17/h4-7,17H,2-3,8-15H2,1H3
• InChI Key： JMBQIRYCGVMFFA-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCN(C(CC2C=CC(=CC=2)OCC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 399
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1

Additional information on 2-(4-ethoxyphenyl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one

Comprehensive Overview of 2-(4-ethoxyphenyl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one (CAS No. 2320142-77-4)

The compound 2-(4-ethoxyphenyl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one (CAS No. 2320142-77-4) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex architecture, featuring a diazepane core and an ethoxyphenyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential interactions with biological targets, which could pave the way for novel drug development.

One of the key features of this compound is its thiolan-3-yl group, which contributes to its distinct chemical properties. This functional group is known for its ability to enhance molecular stability and bioavailability, making 2-(4-ethoxyphenyl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one a subject of intense study in pharmacokinetics. Recent advancements in computational chemistry have allowed scientists to model its behavior in silico, providing valuable insights into its potential applications.

In the context of current trends, the demand for diazepane derivatives has surged due to their versatility in drug design. Users frequently search for terms like "diazepane-based therapeutics" and "ethoxyphenyl compounds in medicine," reflecting a growing interest in this niche. The compound’s CAS No. 2320142-77-4 is often queried in academic databases, underscoring its relevance in ongoing research.

Another area of interest is the compound’s potential role in addressing neurological disorders. Given the rising prevalence of conditions such as anxiety and depression, researchers are exploring 1,4-diazepan-1-ylethan-1-one derivatives as potential modulators of neurotransmitter systems. This aligns with the broader trend of targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the preparation of 2-(4-ethoxyphenyl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one involves sophisticated techniques such as multi-step organic synthesis and catalytic ring formation. These methods are frequently discussed in forums and publications, as they are critical for scaling up production for clinical trials. The compound’s thiolan-3-yl group also presents opportunities for further functionalization, enabling the creation of analogs with tailored properties.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure laboratory safety. This aspect is often highlighted in user queries, particularly those related to "safe handling of diazepane derivatives" and "storage conditions for ethoxyphenyl compounds."

In summary, 2-(4-ethoxyphenyl)-1-4-(thiolan-3-yl)-1,4-diazepan-1-ylethan-1-one (CAS No. 2320142-77-4) represents a fascinating intersection of chemistry and biology. Its unique structure and potential therapeutic applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in the development of next-generation pharmaceuticals.